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N-a-Carbobenzyloxy-L-glutamic acid y-tert-butyl ester, commonly abbreviated as Z-Glu(OtBu)-
OH, is a pivotal building block in modern peptide synthesis and complex organic chemistry. Its
bifunctional nature, featuring a Z-protected amine and a side-chain carboxylic acid masked as
a tert-butyl ester, allows for selective deprotection and coupling strategies. The success,
reproducibility, and ultimate purity of a multi-step synthesis are fundamentally dependent on the
quality of the starting materials. Therefore, a comprehensive understanding of the physical
appearance and purity specifications of Z-Glu(OtBu)-OH is not merely a matter of quality
control but a prerequisite for robust and reliable drug development and research.

This guide provides an in-depth examination of the key quality attributes of Z-Glu(OtBu)-OH,
the analytical methodologies used to verify them, and the scientific rationale behind these
experimental choices.

Part 1: Physical Appearance and Characteristics

The initial assessment of any chemical reagent begins with a visual inspection. While
seemingly basic, this step can be a rapid and effective first screen for potential quality issues
such as contamination or degradation.

1.1 Physical State and Color
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Z-Glu(OtBu)-OH is consistently described as a solid at room temperature.[1] Its appearance
can range from a white to off-white crystalline powder or solid.[1][2] Any significant deviation
from this expected appearance, such as discoloration (e.g., yellowing or browning), the
presence of visible particulates, or an unexpected texture (e.g., clumpy or oily), should be
considered a red flag warranting further analytical investigation before use.

1.2 Key Physicochemical Properties

A summary of the fundamental physicochemical properties of Z-Glu(OtBu)-OH is presented
below. The melting point is a particularly crucial indicator of purity; a broad melting range or a
depression from the expected value often suggests the presence of impurities.

Property Value Source(s)
CAS Number 3886-08-6 [1][3][4]
Molecular Formula C17H23NO6 [1][5][6]
Molecular Weight ~337.37 g/mol [11121171
Physical Form Solid / Powder [1112]14]
Color White to off-white [11[2]
Melting Point 83-87 °C [31[4]

Part 2: Purity Specifications and Analytical
Verification

Ensuring the chemical and stereochemical purity of Z-Glu(OtBu)-OH is paramount.
Commercially available batches typically offer purities ranging from =95% to as high as
99.94%.[1][3][4][6] The verification of this purity is achieved through a combination of
chromatographic and spectroscopic techniques, each providing orthogonal and complementary
information.

Workflow for Quality Assessment of Z-Glu(OtBu)-OH

The following diagram illustrates a typical workflow for the comprehensive quality assessment
of an incoming batch of Z-Glu(OtBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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